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Compound of Interest

Compound Name:
3-(Bromomethyl)-4-

fluorobenzonitrile

Cat. No.: B1285622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
(Bromomethyl)-4-fluorobenzonitrile (CAS No. 856935-35-8). Adherence to these procedures

is critical to ensure personal safety and proper management of this hazardous chemical.

Emergency Contact Information:

Contact Phone Number

Poison Center
Immediately call a POISON

CENTER/doctor/physician/first aider.[1]

Fire Department Local Emergency Services (e.g., 911)

Safety Officer [Insert Institution-Specific Contact]

Hazard Identification and Immediate Precautions
3-(Bromomethyl)-4-fluorobenzonitrile is a corrosive solid that can cause severe skin burns

and eye damage. It may also be corrosive to metals.[1]

Primary Hazards:
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Hazard Class GHS Classification

Skin Corrosion/Irritation Category 1B[1]

Serious Eye Damage/Irritation Category 1[1]

Corrosive to Metals Category 1[1]

First Aid Measures:

Exposure Route Immediate Action

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash

contaminated clothing before reuse.[1]

Ingestion Rinse mouth. Do NOT induce vomiting.[1]

Inhalation
Remove person to fresh air and keep

comfortable for breathing.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling this compound.[2] Nitrile gloves are

recommended for their chemical resistance.[3][4][5]
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Protection Type Minimum Requirement
Recommended for High-
Risk Operations

Eye/Face
ANSI-approved safety goggles

with side shields.[2]

Full-face shield worn over

safety goggles.[2]

Hand

Chemical-resistant nitrile

gloves (inspect prior to use).[2]

[6][7]

Double-gloving with

appropriate material.[2][6]

Body
Laboratory coat, long pants,

and closed-toe/heel shoes.[2]

Flame-resistant lab coat for

flammable compounds.[2]

Respiratory

Use only outdoors or in a well-

ventilated area.[8] In case of

inadequate ventilation, wear

respiratory protection.[9]

A NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions

may be necessary for large

spills or in poorly ventilated

areas.[9]

Handling and Operational Plan
All work with 3-(Bromomethyl)-4-fluorobenzonitrile that may produce dust or aerosols should

be conducted within a certified laboratory chemical fume hood.[2]

Experimental Protocol: Safe Weighing and Handling

Preparation:

Ensure the chemical fume hood is clean and operational.[6]

Assemble all necessary equipment (analytical balance, weigh paper, spatula, reaction

vessel, and labeled waste containers).[6]

Donning PPE:
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Put on all required PPE as specified in the table above, including a lab coat, safety

goggles, and nitrile gloves.[2][6]

Reagent Handling:

Working inside the fume hood, carefully weigh the desired amount of 3-(Bromomethyl)-4-
fluorobenzonitrile.

Use a spatula for transfers to minimize dust generation.

If preparing a solution, slowly add the solid to the solvent.

Keep containers tightly closed when not in use.[8]

Post-Handling:

Decontaminate all glassware and the work surface.[2]

Properly doff PPE, avoiding contact with the outer surfaces of gloves.[2]

Wash hands thoroughly with soap and water.[2]

Storage:

Storage Condition Requirement

Location
Store in a cool, dry, well-ventilated area.[2]

Store locked up.[1][8]

Containers
Keep only in original, tightly sealed, chemically

resistant packaging.[1][2]

Incompatibilities

Keep away from incompatible substances such

as acids, bleach, peroxides, and other oxidizing

agents.[10]

Disposal Plan
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All waste materials containing 3-(Bromomethyl)-4-fluorobenzonitrile must be treated as

hazardous waste.[6] This compound is a halogenated organic waste.[11]

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Waste

Collect unused compound and contaminated

disposables (e.g., gloves, weigh paper) in a

designated, sealed, and clearly labeled

hazardous waste container for halogenated

organic solids.[2][6][12]

Liquid Waste

Aqueous solutions containing this compound

should be collected as hazardous waste.[2]

Organic solvent solutions should be collected in

a separate, labeled container for halogenated

organic waste.[10][11][13]

Container Disposal

Empty containers should be rinsed three times

with a suitable solvent. The rinsate must be

collected as hazardous liquid waste.[6] The

rinsed container can then be disposed of

according to institutional guidelines.[6]

Disposal Workflow:
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Caption: Waste Disposal Workflow for 3-(Bromomethyl)-4-fluorobenzonitrile.

This document is intended as a guide and should be supplemented by a thorough review of the

full Safety Data Sheet (SDS) and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-bromomethyl-4-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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